Cas no 57543-68-7 (6-Bromo-2H-chromene-3-carbonitrile)

6-Bromo-2H-chromene-3-carbonitrile is a brominated chromene derivative featuring a nitrile functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceutical scaffolds. The presence of both bromine and nitrile groups enhances its reactivity, enabling selective functionalization through cross-coupling reactions, nucleophilic substitutions, or cyclization processes. Its rigid chromene core contributes to structural diversity in medicinal chemistry applications. The compound is characterized by high purity and stability, making it suitable for research in drug discovery and material science. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
6-Bromo-2H-chromene-3-carbonitrile structure
57543-68-7 structure
Product Name:6-Bromo-2H-chromene-3-carbonitrile
CAS No:57543-68-7
MF:C10H6BrNO
MW:236.064741611481
MDL:MFCD01662293
CID:369324
PubChem ID:42439
Update Time:2025-05-28

6-Bromo-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2H-chromene-3-carbonitrile
    • 2H-1-Benzopyran-3-carbonitrile,6-bromo-
    • 2H-1-BENZOPYRAN-3-CARBONITRILE,6-BROMO
    • 6-Bromo-2H-1-benzopyran-3-carbonitrile
    • 6-bromo-3-cyano-2H-chromene
    • SCHEMBL414773
    • AB09668
    • CS-0140421
    • MFCD01662293
    • SIAGUJHXCCKDQM-UHFFFAOYSA-N
    • AKOS000264907
    • FT-0690107
    • 2H-1-BENZOPYRAN-3-CARBONITRILE, 6-BROMO-
    • DTXSID50206171
    • BRN 1370600
    • AC-22772
    • 57543-68-7
    • F73316
    • AS-9983
    • A23034
    • ALBB-019702
    • DB-369079
    • MDL： MFCD01662293
    • Inchi： 1S/C10H6BrNO/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-4H,6H2
    • InChI Key： SIAGUJHXCCKDQM-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C=C(C#N)CO2

Computed Properties

  • Exact Mass: 234.96300
  • Monoisotopic Mass: 234.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02000
  • LogP: 2.74848

6-Bromo-2H-chromene-3-carbonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

6-Bromo-2H-chromene-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0039-1g
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7 96%
1g
 2527.17CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0039-5g
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7 96%
5g
 8463.46CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0039-25g
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7 96%
25g
 33904.74CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0039-500mg
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7 96%
500mg
 1687.6CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0039-250mg
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7 96%
250mg
 1263.58CNY 2021-05-08
Alichem
A449041853-1g
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7 95%
1g
 $400.00 2023-09-01
Chemenu
CM162368-5g
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7 95%
5g
 $749 2021-06-17
Chemenu
CM162368-5g
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7 95%
5g
 $325 2022-06-11
Apollo Scientific
OR110564-1g
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7
1g
 £102.00 2025-02-19
Apollo Scientific
OR110564-5g
6-Bromo-2H-chromene-3-carbonitrile
 57543-68-7
5g
 £408.00 2025-02-19

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